1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol

• IUPAC Name: 1-[3-[(1,4-dithiepan-6-ylamino)methyl]pyridin-2-yl]piperidin-3-ol
• InChI: InChI=1S/C16H25N3OS2/c20-15-4-2-6-19(10-15)16-13(3-1-5-17-16)9-18-14-11-21-7-8-22-12-14/h1,3,5,14-15,18,20H,2,4,6-12H2
• InChI Key: KJRCICHRACHQEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=CC=N2)CNC3CSCCSC3)O
• Molecular Formula: C16H25N3OS2
• Molecular Weight: 339.5 g/mol

Description

1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is used in scientific research applications. TSPO is a mitochondrial protein that is found in high concentrations in the brain, heart, and other organs. DPA-714 is used to study the role of TSPO in various physiological and pathological processes.

Mechanism of Action

1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol binds to TSPO with high affinity and selectivity. TSPO is involved in the transport of cholesterol into the mitochondria, which is essential for the synthesis of steroid hormones. 1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol can modulate the activity of TSPO, which can affect mitochondrial function, apoptosis, and immune response.
Biochemical and Physiological Effects:
1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol has been shown to have various biochemical and physiological effects, including the modulation of mitochondrial function, apoptosis, and immune response. 1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol can also affect the synthesis of steroid hormones and the regulation of the inflammatory response.

Advantages and Limitations for Lab Experiments

1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol has several advantages for lab experiments, including its high affinity and selectivity for TSPO, its ability to modulate mitochondrial function and immune response, and its potential therapeutic applications. However, there are also some limitations to using 1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol in lab experiments, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several future directions for the use of 1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol in scientific research. One potential direction is the development of new TSPO ligands with improved selectivity and efficacy. Another direction is the investigation of the role of TSPO in various diseases, including neurodegenerative diseases, cancer, and metabolic disorders. Additionally, the potential therapeutic applications of TSPO ligands, including 1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol, should be further explored.

Synthesis Methods

1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol can be synthesized using a variety of methods, including the reaction of 2-bromopyridine with 1,4-dithiepane-6-amine, followed by the reaction with piperidin-3-ol. The resulting product can be purified using various chromatographic techniques.

Scientific Research Applications

1-{3-[(1,4-dithiepan-6-ylamino)methyl]-2-pyridinyl}-3-piperidinol is used in scientific research to study the role of TSPO in various physiological and pathological processes, including inflammation, neurodegenerative diseases, and cancer. TSPO is involved in the regulation of mitochondrial function, apoptosis, and immune response.